Cas no 685107-88-4 (N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide)

• Product Name: N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide
• CAS No: 685107-88-4
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 5736526
• PubChem ID: 3790183
• Update Time: 2025-05-22

N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-IMIDAZO[1,2-A]PYRIMIDIN-2-YLPHENYL)HEXANAMIDE
• Hexanamide, N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)-
• SMR000336288
• AKOS005094320
• CHEMBL1458516
• 5T-0620
• HMS2731L04
• MLS000763419
• 685107-88-4
• N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide

• Inchi： 1S/C18H20N4O/c1-2-3-4-6-17(23)20-15-9-7-14(8-10-15)16-13-22-12-5-11-19-18(22)21-16/h5,7-13H,2-4,6H2,1H3,(H,20,23)
• InChI Key： PQHPEZGPBYVHKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3C(=N2)N=CC=C3)C=C1)(=O)CCCCC

Computed Properties

• Exact Mass: 308.16371127g/mol
• Monoisotopic Mass: 308.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 14.83±0.70(Predicted)

Additional information on N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide

N-(4-{Imidazo[1,2-a]Pyrimidin-2-yl}Phenyl)Hexanamide: A Comprehensive Overview

The compound with CAS No 685107-88-4, known as N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which combines an imidazo[1,2-a]pyrimidine ring system with a hexanamide chain. The imidazo[1,2-a]pyrimidine moiety is a heterocyclic aromatic compound that has been extensively studied for its potential in drug design and bioactive agents. The hexanamide group adds to the molecule's versatility by introducing a hydrocarbon chain with amide functionality, which can influence its solubility, stability, and interaction with biological systems.

Recent studies have highlighted the potential of N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide in various applications. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition, where the imidazo[1,2-a]pyrimidine ring acts as a coordinating group for metal ions. This property makes it a promising candidate for designing inhibitors of metalloproteases, which are implicated in numerous pathological conditions such as cancer and neurodegenerative diseases. Furthermore, the hexanamide chain has been shown to enhance the molecule's ability to penetrate cellular membranes, making it an attractive lead compound for drug delivery systems.

In addition to its biological applications, N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide has also been investigated for its electronic properties. The conjugated system within the imidazo[1,2-a]pyrimidine ring contributes to its optical and electronic characteristics, making it a potential candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated that this compound can be incorporated into organic field-effect transistors (OFETs), where it exhibits favorable charge transport properties. These findings underscore its versatility across multiple scientific disciplines.

The synthesis of N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyrimidine ring. This is often achieved through cyclization reactions involving appropriate starting materials such as o-amino pyridine derivatives. The subsequent attachment of the hexanamide chain requires careful optimization to ensure high yields and purity. Recent research has focused on developing more efficient synthetic routes that minimize environmental impact and reduce production costs.

From a structural standpoint, the molecule's stability is influenced by both its aromaticity and amide functionality. The imidazo[1,2-a]pyrimidine ring provides aromatic stabilization through resonance effects, while the hexanamide group contributes additional stabilization via hydrogen bonding interactions. These features make the compound resistant to thermal degradation and suitable for use in high-performance applications.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying N-(4-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)hexanamide's bioactivity and electronic properties. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic applications for this compound. Additionally, advancements in computational chemistry are being leveraged to predict its behavior under various conditions without requiring extensive experimental work.

In conclusion,N-(4-{imidazo[1,a pyrimidin 2 yl}phenyl)hexanamide stands out as a versatile compound with significant potential across multiple domains. Its unique structure enables diverse functionalities that are being actively explored by researchers worldwide. As our understanding of this compound deepens through ongoing studies,it is likely to play an increasingly important role in both academic research and industrial applications.